Cas no 14911-01-4 (Gold,trichloro(pyridine)-, (SP-4-2)-)

Gold(III) trichloropyridine, with the formula (SP-4-2)-[AuCl₃(C₅H₅N)], is a coordination complex featuring a gold(III) center bound to three chloride ligands and one pyridine molecule in a square planar geometry. This compound is valued for its stability and well-defined structure, making it useful in catalysis, materials science, and gold complex synthesis. Its predictable reactivity and solubility in organic solvents facilitate controlled reactions in homogeneous catalysis, particularly in oxidation and coupling processes. The pyridine ligand enhances solubility and modulates electronic properties, while the Au(III) center provides strong electrophilic character. This complex is often employed in research applications requiring precise gold coordination chemistry.
Gold,trichloro(pyridine)-, (SP-4-2)- structure
14911-01-4 structure
Product name:Gold,trichloro(pyridine)-, (SP-4-2)-
CAS No:14911-01-4
MF:C5H5AuCl3N
MW:382.425451040268
MDL:MFCD00064726
CID:145696
PubChem ID:24885401

Gold,trichloro(pyridine)-, (SP-4-2)- Chemical and Physical Properties

Names and Identifiers

    • Gold,trichloro(pyridine)-, (SP-4-2)-
    • Trichloro(pyridine)gold(III)
    • (pyridine)AuCl3
    • (PYRIDINE)GOLD TRICHLORIDE
    • Au(pyridine)Cl3
    • AuCl3(pyridine)
    • Gold,trichloro(pyridine)-,(sp-4-2)
    • Trichloropyridinegold(III)
    • Trichloropyridinegold(III),min.
    • Nsc165975
    • pyridine:trichlorogold
    • Trichloropyridinegold(III),97%
    • TRICHLORO(PYRIDINE)GOLD(III), 97%
    • Trichloropyridinegold(III),min.97%
    • Trichloropyridinegold(III), min. 97%
    • Gold, trichloro(pyridine)-, (sp-4-2)-
    • MDL: MFCD00064726
    • Inchi: 1S/C5H5N.Au.3ClH/c1-2-4-6-5-3-1;;;;/h1-5H;;3*1H/q;+3;;;/p-3
    • InChI Key: TYJJOEBQRJABJG-UHFFFAOYSA-K
    • SMILES: [Au](Cl)(Cl)Cl.C1=CC=NC=C1

Computed Properties

  • Exact Mass: 380.91500
  • Monoisotopic Mass: 380.915309
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 38.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Not available
  • Density: g/cm3
  • Melting Point: 232-240 °C
  • Boiling Point: 115.3°Cat760mmHg
  • Flash Point: 20°C
  • PSA: 12.89000
  • LogP: 3.14760
  • Solubility: Not available

Gold,trichloro(pyridine)-, (SP-4-2)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26

Gold,trichloro(pyridine)-, (SP-4-2)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
602010-100mg
Gold,trichloro(pyridine)-, (SP-4-2)-
14911-01-4 0.97
100mg
¥0.0 2024-07-19
abcr
AB249197-1 g
Trichloro(pyridine)gold(III), 97%; .
14911-01-4 97%
1 g
€251.00 2023-07-20
Ambeed
A450655-1g
Trichloropyridinegold(III)
14911-01-4 97% Au Assay:51.5 ± 1.2%
1g
$242.0 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01187-250mg
Gold,trichloro(pyridine)-, (SP-4-2)-
14911-01-4
250mg
¥928.0 2021-09-04
abcr
AB249197-250 mg
Trichloro(pyridine)gold(III), 97%; .
14911-01-4 97%
250 mg
€87.90 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
79-3590-1g
Trichloropyridinegold(III),min.97%
14911-01-4 min.97%
1g
2394CNY 2021-05-08
Aaron
AR001M41-250mg
Gold, trichloro(pyridine)-, (SP-4-2)-
14911-01-4 97%
250mg
$109.00 2025-02-12
1PlusChem
1P001LVP-250mg
Gold, trichloro(pyridine)-, (SP-4-2)-
14911-01-4 97% Au Assay:51.5 ± 1.2%
250mg
$97.00 2024-06-20
eNovation Chemicals LLC
Y1262657-100mg
Gold, trichloro(pyridine)-, (SP-4-2)-
14911-01-4 97%
100mg
$115 2024-06-08
eNovation Chemicals LLC
Y1262657-1g
Gold, trichloro(pyridine)-, (SP-4-2)-
14911-01-4 97%
1g
$260 2024-06-08

Additional information on Gold,trichloro(pyridine)-, (SP-4-2)-

Gold,trichloro(pyridine)-, (SP-4-2) and CAS No. 14911-01-4: Applications and Research Insights

The compound Gold,trichloro(pyridine)-, (SP-4-2) is a specialized organogold complex that has garnered significant attention in the field of chemical and biomedical research. With a CAS No. 14911-01-4, this compound represents a unique class of gold-based ligands that exhibit promising properties for various applications, particularly in catalysis and medicinal chemistry. The structural and functional attributes of this compound have been extensively studied, leading to a deeper understanding of its potential uses in modern science.

In recent years, the development of novel organometallic compounds has opened up new avenues in synthetic chemistry and drug discovery. The Gold,trichloro(pyridine)-, (SP-4-2) complex stands out due to its stability and reactivity, which make it an excellent candidate for catalytic processes. Specifically, its ability to facilitate cross-coupling reactions has been explored in detail. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The pyridine ligand in the compound's structure plays a pivotal role in modulating its catalytic activity, enhancing its efficiency in such transformations.

One of the most intriguing aspects of Gold,trichloro(pyridine)-, (SP-4-2) is its potential application in medicinal chemistry. Gold complexes have long been studied for their biological activities, with several already approved for therapeutic use. The CAS No. 14911-01-4 compound has shown promise in preclinical studies as a potential antitumor agent. Its mechanism of action involves interfering with key cellular pathways involved in cancer progression. The trichloro ligands contribute to its stability while allowing for selective binding to biological targets, making it an attractive candidate for further development.

The synthesis of Gold,trichloro(pyridine)-, (SP-4-2) involves precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the preparation process, making it more scalable and cost-effective. This has been particularly important for industrial applications where large quantities of the compound are required for research and development purposes. The use of specialized reagents and purification techniques ensures that the final product meets stringent quality standards.

The catalytic properties of this compound have also been leveraged in environmental chemistry. Organogold complexes are known for their ability to catalyze the degradation of pollutants into less harmful substances. The CAS No. 14911-01-4 compound has been tested in various environmental models, demonstrating effective breakdown of organic contaminants without generating toxic byproducts. This makes it a valuable tool for developing sustainable chemical processes that minimize environmental impact.

In conclusion, the organogold complex Gold,trichloro(pyridine)-, (SP-4-2) represents a significant advancement in both chemical synthesis and biomedical applications. Its unique properties make it an excellent catalyst for organic transformations and a promising candidate for therapeutic development. Ongoing research continues to uncover new ways to harness its potential, ensuring its relevance in cutting-edge scientific endeavors.

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